Cas no 554404-48-7 (2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one)

2-(1H-1,3-Benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one is a benzimidazole-derived ketone compound with potential applications in pharmaceutical and agrochemical research. Its structure features a benzimidazole core linked to a 3-chlorophenyl ketone moiety, offering versatility in synthetic modifications. The compound’s rigid heterocyclic framework and electron-rich aromatic system make it a valuable intermediate for developing bioactive molecules, particularly in kinase inhibition or antimicrobial studies. The 3-chloro substitution enhances lipophilicity, potentially improving membrane permeability in drug design. Its stability under standard conditions and compatibility with common organic solvents facilitate further derivatization. This compound is suited for exploratory research in medicinal chemistry, where its scaffold may contribute to structure-activity relationship investigations.

2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one structure

554404-48-7 structure

Product Name:2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one

CAS No:554404-48-7

MF:C₁₅H₁₁ClN₂O

MW:270.71364235878

CID:4035118

PubChem ID:2386173

Update Time:2025-10-12

2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone, 2-(1H-benzimidazol-2-yl)-1-(3-chlorophenyl)-
- 2-(1H-1,3-Benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one
- 2-(1H-benzimidazol-2-yl)-1-(3-chlorophenyl)ethanone
- G35222
- CS-0218586
- EXA40448
- 2-(1H-Benzoimidazol-2-yl)-1-(3-chloro-phenyl)-ethanone
- 997-945-2
- AKOS000115171
- EN300-01438
- 554404-48-7
- 2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one
- Inchi： 1S/C15H11ClN2O/c16-11-5-3-4-10(8-11)14(19)9-15-17-12-6-1-2-7-13(12)18-15/h1-8H,9H2,(H,17,18)
- InChI Key： ZSQKWFLSMUVVNC-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC=CC(Cl)=C1)CC1NC2=CC=CC=C2N=1

Computed Properties

Exact Mass: 270.0559907Da
Monoisotopic Mass: 270.0559907Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 45.8Å²

2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM480428-1g	2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one	554404-48-7	95%+	1g	$323	2023-02-02
Enamine	EN008-7172-1.0g	2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one	554404-48-7	95%	1.0g	$0.0	2023-01-06
Enamine	EN008-7172-0.05g	2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one	554404-48-7	95%	0.05g	$42.0	2023-10-28
Enamine	EN008-7172-0.1g	2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one	554404-48-7	95%	0.1g	$66.0	2023-10-28
Enamine	EN008-7172-0.25g	2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one	554404-48-7	95%	0.25g	$92.0	2023-10-28
Enamine	EN008-7172-0.5g	2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one	554404-48-7	95%	0.5g	$175.0	2023-10-28
Enamine	EN008-7172-1g	2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one	554404-48-7	95%	1g	$256.0	2023-10-28
Enamine	EN008-7172-2.5g	2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one	554404-48-7	95%	2.5g	$503.0	2023-10-28
Enamine	EN008-7172-5g	2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one	554404-48-7	95%	5g	$743.0	2023-10-28
Enamine	EN008-7172-10g	2-(1H-1,3-benzodiazol-2-yl)-1-(3-chlorophenyl)ethan-1-one	554404-48-7	95%	10g	$1101.0	2023-10-28